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Compound of Interest

Compound Name: N-(tert-butyl)-2-nitrobenzamide

Cat. No.: B2834635

Technical Dossier: N-(tert-butyl)-2-
nitrobenzamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of N-(tert-butyl)-2-nitrobenzamide,
focusing on its fundamental chemical properties. Due to the limited availability of experimental
data for this specific isomer in public databases, the information presented is based on the
established data for its closely related isomers, N-(tert-butyl)-4-nitrobenzamide and 2-tert-butyl-
4-nitrobenzamide. It is highly probable that N-(tert-butyl)-2-nitrobenzamide shares the same
molecular formula and, consequently, the same molecular weight as these isomers.

Core Chemical Data

The foundational quantitative data for N-(tert-butyl)-2-nitrobenzamide and its common
iIsomers are summarized below.

Property Value Source
Molecular Formula C11H14N203 Inferred from isomers[1][2]
Molecular Weight 222.24 g/mol Inferred from isomers[1][2]
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Synthesis of Related Benzamides

While a specific, detailed experimental protocol for the synthesis of N-(tert-butyl)-2-
nitrobenzamide is not readily available in the reviewed literature, a general approach for the
synthesis of similar N-substituted nitrobenzamides involves the acylation of tert-butylamine with
a corresponding nitrobenzoyl chloride.

For instance, the synthesis of the related compound, N-tert-butyl-4-nitrobenzamide, has been
achieved by reacting tert-butylamine with 4-nitrobenzoyl chloride[3]. It is plausible that a similar
synthetic strategy employing 2-nitrobenzoyl chloride would yield N-(tert-butyl)-2-
nitrobenzamide.

A general synthetic pathway is illustrated below:

Reactants

2-Nitrobenzoyl Chloride Acylation Products

N-(tert-butyl)-2-nitrobenzamide HCI

tert-Butylamine
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Caption: Plausible synthesis of N-(tert-butyl)-2-nitrobenzamide.

Experimental Protocols for Anhalogous Compounds

Synthesis of N-tert-butyl-4-nitrobenzamide:

A typical procedure involves the dropwise addition of a solution of 4-nitrobenzoyl chloride in a
suitable inert solvent (e.g., dichloromethane or tetrahydrofuran) to a stirred solution of tert-
butylamine and a non-nucleophilic base (e.g., triethylamine or pyridine) in the same solvent,
often at reduced temperatures (e.g., 0 °C) to control the exothermic reaction. After the addition
is complete, the reaction mixture is typically stirred at room temperature for several hours to

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b2834635?utm_src=pdf-body
https://www.benchchem.com/product/b2834635?utm_src=pdf-body
https://patents.google.com/patent/AU700984B2/en
https://www.benchchem.com/product/b2834635?utm_src=pdf-body
https://www.benchchem.com/product/b2834635?utm_src=pdf-body
https://www.benchchem.com/product/b2834635?utm_src=pdf-body-img
https://www.benchchem.com/product/b2834635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2834635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

ensure complete conversion. The workup procedure generally involves washing the organic
layer with dilute acid, water, and brine, followed by drying over an anhydrous salt (e.g., sodium
sulfate or magnesium sulfate), filtration, and removal of the solvent under reduced pressure.
The crude product can then be purified by recrystallization or column chromatography.

Logical Relationship of Isomers

The relationship between N-(tert-butyl)-2-nitrobenzamide and its isomers is defined by the
position of the nitro group on the benzene ring. This positional isomerism can lead to
differences in physical and chemical properties due to steric and electronic effects.

N-tert-butylbenzamide Core

ortho substitution [meta substitution para substitution

N-(tert-butyl)-2-nitrobenzamide N-(tert-butyl)-3-nitrobenzamide N-(tert-butyl)-4-nitrobenzamide
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Caption: Positional isomers of N-(tert-butyl)nitrobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(tert-butyl)-2-nitrobenzamide molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2834635#n-tert-butyl-2-nitrobenzamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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